JJH260
JJH260
JJH260 is an N-hydroxy hydantoin carbamate that inhibits androgen-induced gene 1 (AIG1), an enzyme that hydrolyzes fatty acid esters of hydroxy fatty acids (FAHFAs). It blocks the hydrolysis of 9-PAHSA (Item No. 17037) with an IC50 value of 0.57 µM. JJH260 also inhibits the novel FAHFA hydrolase androgen-dependent TFPI-regulating protein (ADTRP; IC50 = 8.5 µM), as well as the serine hydrolase ABHD6 and the lysophospholipases LYPLA1 and LYPLA2. JJH260 inhibits the FAHFA hydrolase activity of LNCaP and T cell lysates and intact cells.
Brand Name:
Vulcanchem
CAS No.:
1831135-30-8
VCID:
VC0162256
InChI:
InChI=1S/C29H34ClN5O5/c1-31(2)24-11-7-22(8-12-24)26(36)33-17-18-34-25(19-33)27(37)35(28(34)38)40-29(39)32-15-13-21(14-16-32)4-3-20-5-9-23(30)10-6-20/h5-12,21,25H,3-4,13-19H2,1-2H3
SMILES:
CN(C)C1=CC=C(C=C1)C(=O)N2CCN3C(C2)C(=O)N(C3=O)OC(=O)N4CCC(CC4)CCC5=CC=C(C=C5)Cl
Molecular Formula:
C29H34ClN5O5
Molecular Weight:
568.1
JJH260
CAS No.: 1831135-30-8
Reference Standards
VCID: VC0162256
Molecular Formula: C29H34ClN5O5
Molecular Weight: 568.1
| CAS No. | 1831135-30-8 |
|---|---|
| Product Name | JJH260 |
| Molecular Formula | C29H34ClN5O5 |
| Molecular Weight | 568.1 |
| IUPAC Name | [7-[4-(dimethylamino)benzoyl]-1,3-dioxo-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazin-2-yl] 4-[2-(4-chlorophenyl)ethyl]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C29H34ClN5O5/c1-31(2)24-11-7-22(8-12-24)26(36)33-17-18-34-25(19-33)27(37)35(28(34)38)40-29(39)32-15-13-21(14-16-32)4-3-20-5-9-23(30)10-6-20/h5-12,21,25H,3-4,13-19H2,1-2H3 |
| Standard InChIKey | RISSJZZMOJQTIN-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)C(=O)N2CCN3C(C2)C(=O)N(C3=O)OC(=O)N4CCC(CC4)CCC5=CC=C(C=C5)Cl |
| Description | JJH260 is an N-hydroxy hydantoin carbamate that inhibits androgen-induced gene 1 (AIG1), an enzyme that hydrolyzes fatty acid esters of hydroxy fatty acids (FAHFAs). It blocks the hydrolysis of 9-PAHSA (Item No. 17037) with an IC50 value of 0.57 µM. JJH260 also inhibits the novel FAHFA hydrolase androgen-dependent TFPI-regulating protein (ADTRP; IC50 = 8.5 µM), as well as the serine hydrolase ABHD6 and the lysophospholipases LYPLA1 and LYPLA2. JJH260 inhibits the FAHFA hydrolase activity of LNCaP and T cell lysates and intact cells. |
| Synonyms | 4-[2-(4-chlorophenyl)ethyl]-1-piperidinecarboxylic acid, 7-[4-(dimethylamino)benzoyl]hexahydro-1,3-dioxoimidazo[1,5-a]pyrazin-2-yl ester |
| Reference | 1.Parsons, W.H.,Kolar, M.J.,Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nature Chemical Biology 12(5), 367-372 (2016). |
| PubChem Compound | 71710928 |
| Last Modified | Nov 11 2021 |
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